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Compound of Interest

Compound Name:
3-Formyl-2-pyrazinecarboxylic

acid

Cat. No.: B3290468 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document is intended as a technical guide for trained professionals in research

and development. A comprehensive, compound-specific Safety Data Sheet (SDS) for 3-formyl-
2-pyrazinecarboxylic acid was not available at the time of writing. The information herein is

compiled from data on closely related compounds, primarily pyrazine-2-carboxylic acid, and

general principles of chemical safety. All personnel must conduct a thorough, site-specific risk

assessment before handling this chemical and consult a certified safety professional.

Executive Summary
3-Formyl-2-pyrazinecarboxylic acid is a heterocyclic organic compound with potential

applications in pharmaceutical and materials science research.[1] Its structure, featuring a

pyrazine ring with both a carboxylic acid and an aldehyde functional group, suggests a degree

of reactivity and potential biological activity.[1] This guide provides a detailed overview of the

known and anticipated safety considerations, handling protocols, and emergency procedures

for 3-formyl-2-pyrazinecarboxylic acid, based on available data for analogous pyrazine

derivatives.

Hazard Identification and Classification
While specific toxicity data for 3-formyl-2-pyrazinecarboxylic acid is not readily available,

data from the closely related pyrazine-2-carboxylic acid and other pyrazine derivatives indicate
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a potential for irritation. The primary hazards are expected to be:

Skin Irritation: May cause skin irritation upon contact.[2][3]

Eye Irritation: May cause serious eye irritation.[2][3]

Respiratory Tract Irritation: Inhalation of dust may cause respiratory irritation.[2][3]

The GHS hazard classifications for the analogous compound, pyrazine-2-carboxylic acid, are

presented below and should be considered as a conservative proxy.

Table 1: GHS Hazard Classification (Proxy: Pyrazine-2-carboxylic acid)

Hazard Class Category Hazard Statement

Skin Corrosion/Irritation 2 H315: Causes skin irritation[2]

Serious Eye Damage/Eye

Irritation
2A

H319: Causes serious eye

irritation[3]

Specific Target Organ Toxicity

(Single Exposure)
3

H335: May cause respiratory

irritation[3]

Physical and Chemical Properties
A summary of the known physical and chemical properties of 3-formyl-2-pyrazinecarboxylic
acid is provided below.

Table 2: Physical and Chemical Properties of 3-Formyl-2-Pyrazinecarboxylic Acid
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Property Value Source

Molecular Formula C₆H₄N₂O₃ [1]

Molecular Weight 152.11 g/mol [1]

Appearance Light pink to light red solid [1]

Boiling Point ~354.2°C at 760 mmHg [1]

Solubility
Slightly soluble in methanol

and water
[1]

Experimental Protocols: Safe Handling and Storage
Adherence to strict laboratory protocols is essential to minimize risk when working with 3-
formyl-2-pyrazinecarboxylic acid.

Engineering Controls
Ventilation: Work with this compound should be conducted in a well-ventilated laboratory. For

procedures that may generate dust or aerosols, a certified chemical fume hood is mandatory.

[3][4]

Safety Equipment: Eyewash stations and safety showers must be readily accessible in the

immediate work area.[5]

Personal Protective Equipment (PPE)
A risk assessment should guide the selection of PPE. The following are minimum requirements:

Eye and Face Protection: Chemical safety goggles or a face shield conforming to EN166

(EU) or NIOSH (US) standards are required.[6]

Skin Protection:

Gloves: Chemically resistant gloves (e.g., nitrile, neoprene) must be worn. Inspect gloves

for integrity before each use.[6]

Lab Coat: A flame-retardant lab coat should be worn and kept fastened.
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Respiratory Protection: For operations where dust generation is unavoidable and

engineering controls are insufficient, a NIOSH-approved particulate respirator (e.g., N95) is

recommended.[4]

Handling Procedures
Preparation: Designate a specific area for handling. Ensure all necessary PPE is donned

correctly.

Dispensing: Handle as a solid to minimize dust formation. If weighing, do so in a fume hood

or a ventilated balance enclosure.

Solution Preparation: When dissolving, add the solid to the solvent slowly to avoid splashing.

Post-Handling: Thoroughly wash hands and any exposed skin with soap and water after

handling.[4] Decontaminate all work surfaces.

Storage
Store in a tightly sealed, properly labeled container.[4]

Keep in a cool, dry, and well-ventilated area away from incompatible materials such as

strong oxidizing agents.[5]

Emergency Procedures
First Aid Measures
Table 3: First Aid Procedures
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Exposure Route Procedure

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Seek immediate

medical attention.[5]

Skin Contact

Remove contaminated clothing. Wash skin

thoroughly with soap and water for at least 15

minutes. Seek medical attention if irritation

develops or persists.[4]

Inhalation

Move the exposed person to fresh air. If not

breathing, provide artificial respiration. If

breathing is difficult, give oxygen. Seek medical

attention.[7]

Ingestion

Do not induce vomiting. Rinse mouth with water.

Never give anything by mouth to an

unconscious person. Seek immediate medical

attention.[7]

Spill and Leak Response
Evacuate: Clear the area of all non-essential personnel.

Ventilate: Ensure the area is well-ventilated.

Contain: Prevent the spill from spreading or entering drains.

Clean-up:

Wear appropriate PPE.

For small spills, carefully sweep up the solid material, avoiding dust generation, and place

it in a sealed container for disposal.[4]

Wipe the area with a damp cloth, then decontaminate the surface.
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Disposal: Dispose of waste in accordance with local, state, and federal regulations.

Visualizations
The following diagrams illustrate key logical workflows for the safe handling of 3-formyl-2-
pyrazinecarboxylic acid.
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Start: Prepare to Handle
3-Formyl-2-Pyrazinecarboxylic Acid

Conduct Risk Assessment
(Review SDS Proxy, SOPs)

Verify Engineering Controls
(Fume Hood, Eyewash/Shower)

Don Appropriate PPE
(Goggles, Gloves, Lab Coat)

Perform Handling Procedure
(Weighing, Transfer, Reaction)

Spill or Exposure?

Execute Emergency Protocol
(First Aid, Spill Cleanup)

Yes

Decontaminate Work Area
and Equipment

No

Segregate and Label
Chemical Waste

End: Procedure Complete
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{ Event Occurs | Spill or Personnel Exposure}

Spill Detected Secure Area Don PPE Assess Size

Personnel Exposure Remove from Source Remove Contaminated Clothing

Spill Size?

Small

Large

Contain & Neutralize
Sweep/Absorb

Dispose as HazWaste

Evacuate Area
Contact EHS
Prevent Entry

Exposure Type?

Skin/Eye

Inhalation

Ingestion

Flush with Water (15 min)
Seek Medical Attention

Move to Fresh Air
Seek Medical Attention

Rinse Mouth
Seek Immediate
Medical Attention

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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and industry.
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Phone: (601) 213-4426
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